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Compound of Interest

Compound Name: 10(Z)-Heptadecenyl acetate

Cat. No.: B15549657 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount for ensuring a secure and compliant laboratory

environment. This guide provides essential procedural information for the safe management of

10(Z)-Heptadecenyl acetate, a pheromone acetate, from acquisition to disposal.

Physicochemical and Safety Data
Quantitative data for 10(Z)-Heptadecenyl acetate is not readily available in public safety

documents. The following tables provide known values for the compound and reference data

from structurally similar acetate esters. This information should be used as a guideline for safe

handling, with the understanding that specific properties may vary.

Table 1: Physicochemical Properties of 10(Z)-Heptadecenyl Acetate and Related Compounds
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Property
10(Z)-Heptadecenyl
Acetate

6-Heptenyl Acetate
(similar chain
length)

Heptyl Acetate
(similar functional
group)

CAS Number 73010-82-9[1] Not specified 112-06-1[2][3]

Molecular Formula C₁₉H₃₆O₂[1] C₉H₁₆O₂ C₉H₁₈O₂

Molecular Weight 296.49 g/mol [1] 156.22 g/mol 158.24 g/mol

Physical State Liquid (assumed) Liquid Liquid

Appearance Not specified
Colorless to Slightly

Pale Yellow
Not specified

Boiling Point Not specified 74°C / 1.50 kPa 192 - 193 °C[2]

Melting Point Not specified Not specified -50.2 °C[2]

Flash Point Not specified Not specified Not specified

Solubility in Water Insoluble (estimated) No data available Not specified

Storage Temperature Freezer[1] Not specified See product label[2]

Disclaimer: Data for 6-Heptenyl Acetate and Heptyl Acetate is provided for reference due to the

lack of a comprehensive Safety Data Sheet (SDS) for 10(Z)-Heptadecenyl acetate. Always

consult the supplier's specific safety information.

Table 2: Hazard Information and Personal Protective Equipment (PPE)
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Hazard Category
10(Z)-Heptadecenyl
Acetate (Anticipated)

General Acetate Esters

Acute Toxicity
No data available. Assumed to

be low, but caution is advised.

Generally low, but can cause

irritation upon contact.

Skin Corrosion/Irritation
May cause skin irritation upon

prolonged or repeated contact.
May cause mild skin irritation.

Eye Damage/Irritation May cause eye irritation.
Can cause serious eye

irritation.

Engineering Controls

Handle in a well-ventilated

area, preferably in a fume

hood.[4]

Use local exhaust ventilation

or handle in a fume hood.

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Safety glasses or goggles are

recommended.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).
Wear protective gloves.

Skin and Body Protection

Lab coat. Protective clothing

as needed to prevent skin

contact.

Lab coat and appropriate

protective clothing.

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. A vapor respirator

may be necessary if aerosols

are generated or ventilation is

inadequate.

Not generally needed with

good ventilation.

Operational Plan for Safe Handling
A systematic approach is crucial to minimize exposure and ensure safety when working with

10(Z)-Heptadecenyl acetate.

1. Receiving and Storage:
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Upon receipt, inspect the container for any signs of damage or leaks.

Verify the label information matches the order.

Store the compound in a freezer as recommended.[1]

Keep the container tightly closed and in a well-ventilated area.

2. Preparation and Handling:

All handling should be performed in a well-ventilated laboratory, preferably within a chemical

fume hood to minimize inhalation exposure.[4]

Before handling, ensure all necessary PPE is donned correctly.

Avoid direct contact with skin and eyes.[4]

Use appropriate tools (e.g., spatulas, pipettes) to handle the material and avoid cross-

contamination.

If heating is required, use a water bath or heating mantle with temperature control. Avoid

open flames.[5]

3. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,

dry sand, or earth.

Collect the absorbed material into a suitable, labeled container for disposal.

For larger spills, evacuate the area and follow institutional emergency procedures.

Ensure adequate ventilation during cleanup.

Remove all sources of ignition.[4]

Disposal Plan
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Proper disposal of 10(Z)-Heptadecenyl acetate and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification and Collection:

All materials contaminated with 10(Z)-Heptadecenyl acetate, including unused product,

absorbent materials from spills, and contaminated disposable PPE, should be considered

chemical waste.

Collect waste in a clearly labeled, sealed, and chemically compatible container.[4]

2. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

3. Disposal Method:

Dispose of the chemical waste through a licensed chemical waste disposal company.

The preferred method of disposal is typically controlled incineration in a chemical incinerator

equipped with an afterburner and scrubber.[4]

Do not discharge to sewer systems or contaminate water, foodstuffs, or feed.[4]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as chemical waste. The rinsed containers can then be disposed of as regular waste

or recycled, depending on local regulations.[4]

Experimental Workflow Visualization
The following diagram outlines the key steps and decision points for the safe handling of 10(Z)-
Heptadecenyl acetate in a laboratory setting.
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Caption: Workflow for Safe Handling of 10(Z)-Heptadecenyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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